4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran

• IUPAC Name: 4-[(4-bromophenoxy)methyl]oxane
• InChI: InChI=1S/C12H15BrO2/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10H,5-9H2
• InChI Key: CRGSWKUNFYCFDU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=CC=C(C=C2)Br
• Molecular Formula: C12H15BrO2
• DSSTOX Substance ID: DTXSID30681301
• Molecular Weight: 271.15 g/mol
• CAS No.: 1247383-27-2

Description

“4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran” is a chemical compound with the CAS Number: 1247383-27-2. It has a molecular weight of 271.15 and its IUPAC name is 4-[(4-bromophenoxy)methyl]tetrahydro-2H-pyran.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C12H15BrO2. The InChI Code for this compound is 1S/C12H15BrO2/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10H,5-9H2.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 271.15.

Scientific Research Applications

Pyrolysis Studies

Experimental and DFT Studies on Pyrolysis

The gas-phase pyrolysis of 2-(4-substituted-phenoxy)tetrahydro-2H-pyrans, including 2-(4-bromophenoxy)tetrahydro-2H-pyran, was explored to understand their kinetics and mechanisms. Through experimental and density functional theory (DFT) calculations, the study unveiled the reaction's dependency on substituents and proposed a mechanism involving a four-membered cyclic transition state. The findings underscore the subtle influences of electron-donating and withdrawing groups on the reaction kinetics, providing a deeper understanding of the pyrolytic behavior of these compounds (Álvarez-Aular et al., 2018).

Synthetic Applications

Novel Synthesis Method for 4H-Pyran-4-One Derivatives

A study reported a novel method for synthesizing 4H-pyran-4-one derivatives, highlighting the versatility of tetrahydro-2H-pyran compounds in organic synthesis. Although the specific compound "4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran" was not directly mentioned, the research underscores the broader relevance of tetrahydro-2H-pyran derivatives in creating compounds with potential biological activities, including fungicidal and herbicidal properties (Shahrisa et al., 2000).

Safety and Hazards

The safety information for “4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran” can be found in its Material Safety Data Sheet (MSDS). For specific hazards arising from the chemical, it’s recommended to refer to the MSDS.